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Compound of Interest

Compound Name: 5-Propyl-1,3,4-thiadiazol-2-amine

Cat. No.: B1580421 Get Quote

An In-depth Technical Guide to 5-propyl-1,3,4-
thiadiazol-2-amine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and known properties of 5-propyl-1,3,4-thiadiazol-2-amine. It details a well-

established experimental protocol for its synthesis and summarizes its physicochemical and

mass spectrometry data. Furthermore, this guide discusses the broader context of the

biological activities associated with the 2-amino-1,3,4-thiadiazole scaffold, a class of

compounds known for its potential in antimicrobial and antiviral drug development.

Molecular Structure and Formula
5-propyl-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a five-membered

1,3,4-thiadiazole ring substituted with a propyl group at the fifth position and an amine group at

the second position.

Molecular Formula: C₅H₉N₃S[1]

2D Structure:
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Canonical SMILES: CCCC1=NN=C(S1)N

InChI: InChI=1S/C5H9N3S/c1-2-3-4-7-8-5(6)9-4/h2-3H2,1H3,(H2,6,8)[1]

InChIKey: NLQURINLKRAGIF-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Data
Detailed experimental data for 5-propyl-1,3,4-thiadiazol-2-amine is not widely available in

public databases. The following tables summarize predicted and available data.

Table 1: Physicochemical Properties

Property Value Source

Molecular Weight 143.21 g/mol Calculated

Monoisotopic Mass 143.05171 Da PubChem[1]

XlogP (predicted) 1.2 PubChem[1]

Table 2: Mass Spectrometry Data (GC-MS)

m/z Interpretation

143 [M]⁺ (Molecular Ion)

115 [M-C₂H₄]⁺

74 [C₂H₄N₂S]⁺

60 [CH₂N₂S]⁺

Data interpreted from top peaks listed in

PubChem CID 575394.[2]

Experimental Protocol: Synthesis
A well-documented method for the synthesis of 2-amino-5-alkyl-1,3,4-thiadiazoles involves the

reaction of thiosemicarbazide with a corresponding carboxylic acid in the presence of a
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dehydrating agent like polyphosphoric acid.[3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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